6-Bromo-2-methylbenzofuran

• Molecular Formula: C9H7BrO
• Molecular Weight: 211.05 g/mol
• IUPAC Name: 6-bromo-2-methyl-1-benzofuran
• InChI: InChI=1S/C9H7BrO/c1-6-4-7-2-3-8(10)5-9(7)11-6/h2-5H,1H3
• InChI Key: PWOHOSNFQJPKEX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(O1)C=C(C=C2)Br

Description

6-Bromo-2-methylbenzofuran is a useful research compound. Its molecular formula is C9H7BrO and its molecular weight is 211.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 49 (21 mmol) in N, N-diethylaniline (30 mL), cesium fluoride (11 mmol) was added and the mixture was heated at 190° C. for 24 h. After cooling, the suspension was diluted with ethyl acetate (100 mL) and washed with dil HCl (3×50 mL). The combined organic layer was washed with brine, dried over anhydrous Na2SO4 and concentrated by rotary evaporation and purified column chromatography to give 4-bromo-2-methylbenzofuran (46g, 87%) and 6-bromo-2-methylbenzofuran (13%). The resulting mixture was purified by reverse phase HPLC using 10:1 acetonitrile: water with 0.1% TFA (B) for 22 min followed by 3 min at 100% B, to give compound 46g (26%).